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Compound of Interest

Compound Name: Quinomyecin

Cat. No.: B1172624

Introduction

Quinomycin A, also known as Echinomycin, is a potent antibiotic and antineoplastic agent that
belongs to the quinoxaline family of cyclic depsipeptides.[1][2][3] It exerts its biological effects
primarily through the bifunctional intercalation of DNA, leading to the inhibition of RNA
synthesis.[2][3] Recent studies have highlighted its role as a powerful inhibitor of the Hypoxia-
inducible factor-1 (HIF-1) and the Notch signaling pathway, both of which are crucial in tumor
progression and metastasis.[1][3][4][5] Due to its cytotoxic properties, extreme caution and
appropriate safety measures are necessary when handling this compound.[1] These notes
provide a detailed protocol for the preparation of Quinomycin stock solutions for use in cell

culture experiments.
Physicochemical and Handling Properties

A comprehensive summary of Quinomycin's properties is essential for accurate and safe
preparation of stock solutions. The following table outlines key quantitative data for

Quinomycin A.
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Property Value Reference(s)
Molecular Formula Cs1H64N12012S2 [1][6]
Molecular Weight 1101.3 g/mol [11121[7]
Appearance White to light tan solid [31[6]

Purity >99% by HPLC [3]

Soluble in DMSO (upto 5

o mg/mL), DMF, ethanol, and
Solubility _ . [1]2][6][8]
methanol. Very insoluble in

water.
Storage (Lyophilized) -20°C for up to 12 months [31[6]
Storage (DMSO Solution) -20°C for up to 3 months [8]

Mechanism of Action: Inhibition of the Notch Signaling Pathway

Quinomycin has been identified as a potent inhibitor of the Notch signaling pathway, which is
often dysregulated in various cancers. The binding of a Notch ligand (e.g., Jaggedl, DLL1) to a
Notch receptor initiates a series of proteolytic cleavages, mediated by the y-secretase complex.
This releases the Notch Intracellular Domain (NICD), which then translocates to the nucleus. In
the nucleus, NICD forms a complex with transcription factors to activate target genes like Hes-
1, promoting cell proliferation and survival. Quinomycin disrupts this cascade by
downregulating the expression of Notch receptors, their ligands, and components of the y-
secretase complex, ultimately inhibiting the expression of downstream target genes.[5][9][10]
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Start: Quinomycin Powder (1 mg)

Wear Appropriate PPE
(Gloves, Lab Coat, Goggles)

Centrifuge vial to collect powder

:

Add 908 pL of sterile DMSO
to create a 1 mM solution

:

Vortex until fully dissolved

'

Aliquot into sterile tubes
(e.g., 20 pL portions)

'

Label aliquots clearly

:

Store at -20°C, protected from light

End: Ready-to-use 1 mM stock

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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